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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-N,N-

dimethylethanamine

CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

Abstract & Scope
This application note details the optimized protocol for the synthesis of 2-(4-Bromophenyl)-
N,N-dimethylethanamine hydrochloride (also known as 4-bromo-N,N-dimethylphenethylamine

HCl). This compound is a critical building block in medicinal chemistry, serving as a structural

analog to Hordenine and a precursor for Selective Estrogen Receptor Modulators (SERMs) and

antihistamines.

Unlike standard textbook descriptions, this guide focuses on the Eschweiler-Clarke methylation

of 2-(4-bromophenyl)ethanamine. This route is selected for its scalability, cost-efficiency, and

avoidance of toxic cyanide reducing agents associated with alternative reductive amination

pathways.
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The target molecule consists of a phenethylamine core with a para-bromo substituent and a

dimethylated nitrogen.

Strategic Disconnection:

C-N Bond Formation: The most logical disconnection is at the tertiary amine.

Precursor Selection: 2-(4-Bromophenyl)ethanamine is a commercially available, stable

primary amine.

Method Selection:

Direct Alkylation (MeI): Rejected due to the high risk of quaternary ammonium salt

formation (over-alkylation).

Reductive Amination (NaBH₃CN): Effective but generates toxic cyanide waste; reserved

for small-scale combinatorial chemistry.

Eschweiler-Clarke (HCOOH/HCHO):Selected Method. Uses formic acid as both the

solvent and hydride donor. It is self-limiting to the tertiary amine (cannot quaternize),

ensuring high purity.

Reaction Mechanism (Eschweiler-Clarke)
The reaction proceeds via the formation of an iminium ion intermediate, which is irreversibly

reduced by the formate ion, releasing CO₂ as the driving force.[1]
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Figure 1: Mechanistic pathway of the Eschweiler-Clarke methylation. The reaction is driven by

the evolution of carbon dioxide gas.

Materials & Equipment
Reagents

Reagent Grade Role Safety Note

2-(4-

Bromophenyl)ethana

mine

>97% Starting Material Irritant, hygroscopic.

Formaldehyde (37%

aq.)
ACS Reagent Methylating Agent

Carcinogen,

sensitizer. Use in

fume hood.

Formic Acid (88-98%) ACS Reagent Reductant/Solvent
Corrosive, causes

severe burns.

Hydrochloric Acid

(conc.)
ACS Reagent Salt Formation Corrosive fumes.

Diethyl Ether /

Isopropanol
Anhydrous Solvents

Flammable. Peroxide

former (Ether).

Sodium Hydroxide

(NaOH)
Pellets Neutralization

Exothermic upon

dissolution.

Equipment
250 mL Round-bottom flask (RBF) with 24/40 joint.

Reflux condenser.

Magnetic stir bar and hotplate with oil bath.

pH paper (range 1-14).
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Rotary evaporator.

Vacuum filtration setup (Buchner funnel).

Experimental Protocol
Part A: Synthesis of the Free Base
Objective: Convert the primary amine to the N,N-dimethyl tertiary amine.

Setup: Charge a 250 mL RBF with 2-(4-Bromophenyl)ethanamine (10.0 g, 50 mmol).

Acid Addition: Cool the flask in an ice bath (0°C). Slowly add Formic Acid (12.5 mL, ~330

mmol, 6.6 equiv) dropwise.

Note: The reaction is exothermic. Cooling prevents uncontrolled fuming.

Formaldehyde Addition: Add Formaldehyde (37% aq.) (12.5 mL, ~165 mmol, 3.3 equiv).

Reflux: Remove the ice bath. Attach a reflux condenser. Heat the mixture to 100°C (oil bath

temp) and stir for 12–18 hours.

Observation: Vigorous bubbling (CO₂ evolution) will occur initially. The reaction is

complete when bubbling ceases and TLC indicates consumption of the starting amine.

Work-up:

Cool the reaction mixture to room temperature.

Add 4M HCl (10 mL) and concentrate on a rotary evaporator to remove excess

formaldehyde and formic acid. This leaves a crude residue.

Dissolve the residue in Water (50 mL).

Basification: Slowly add 20% NaOH (aq) until the solution is strongly alkaline (pH > 12).

The free base will separate as an oil.

Extraction: Extract the aqueous mixture with Dichloromethane (DCM) (3 x 50 mL).
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Drying: Combine organic layers, wash with brine (50 mL), and dry over anhydrous Sodium

Sulfate (Na₂SO₄).

Concentration: Filter off the desiccant and evaporate the solvent under reduced pressure

to yield the crude 2-(4-Bromophenyl)-N,N-dimethylethanamine as a pale yellow oil.

Part B: Hydrochloride Salt Formation
Objective: Convert the oily free base into a stable, crystalline hydrochloride salt.

Solvation: Dissolve the crude oil from Part A in a minimum amount of Anhydrous Diethyl

Ether (approx. 50-100 mL).

Alternative: If the oil is not fully soluble, use a mixture of Ether/Isopropanol (9:1).

Acidification: Cool the solution to 0°C. Slowly add a solution of 2M HCl in Diethyl Ether (or

bubble dry HCl gas) with vigorous stirring.

Endpoint: Continue addition until precipitation is complete and the supernatant tests acidic

on wet pH paper.

Isolation: Filter the white precipitate using a Buchner funnel. Wash the filter cake with cold

anhydrous ether (2 x 20 mL) to remove unreacted impurities.

Recrystallization (Purification):

Dissolve the crude salt in boiling Isopropanol (IPA) or Ethanol.

Add Diethyl Ether dropwise to the hot solution until slight turbidity persists.

Allow the solution to cool slowly to room temperature, then refrigerate at 4°C overnight.

Final Drying: Collect the crystals by filtration and dry in a vacuum oven at 50°C for 6 hours.

Yield Target: 75-85% (approx. 10.0 - 11.5 g).[2] Appearance: White to off-white crystalline solid.

Process Control & Validation (QC)
To ensure scientific integrity, the product must be validated against the following criteria.
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Analytical Parameters
Test Method Expected Result

Purity HPLC (C18, MeOH/H2O) > 98.0% Area

Identity 1H NMR (300 MHz, D2O) See characteristic shifts below.

Melting Point Capillary Method

195–198°C (Typical for

phenethylamine HCl analogs;

experimental verification

required).

Solubility Visual
Soluble in water, ethanol;

Insoluble in ether.

1H NMR Interpretation (Predicted for HCl Salt in D₂O)
δ 7.50 (d, 2H): Aromatic protons ortho to Bromine.

δ 7.20 (d, 2H): Aromatic protons meta to Bromine.

δ 3.35 (t, 2H): Methylene group adjacent to Nitrogen (-CH₂-N).

δ 3.05 (t, 2H): Benzylic methylene group (Ar-CH₂-).

δ 2.90 (s, 6H): N,N-Dimethyl protons (Singlet, characteristic of the salt).
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Issue Probable Cause Corrective Action

Low Yield
Incomplete methylation

(stopped too early).

Ensure reflux time is >12h and

CO₂ evolution has ceased.

Check pH during extraction

(must be >12).

Oily Product (Salt) Excess solvent or impurities.

Triturate the oil with cold ether

to induce crystallization.

Ensure water is fully removed

before salting.

Yellow Coloration
Oxidation of amine or

impurities.

Recrystallize from

Ethanol/Ether with activated

charcoal.

Incomplete Solubility
Formation of polymeric

byproducts (rare).

Filter the initial acid solution

before basification to remove

non-basic insolubles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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